Cas no 33403-03-1 ( )
structure
Product Name:
CAS No:33403-03-1
MF:C6H6N4OS
MW:182.203038692474
CID:917932
PubChem ID:3829130
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 9-methyl-6-sulfanylidene-3H-purin-2-one
- 9-Methyl-6-thioxanthin
- 9-Methyl-6-thio-xanthin
- 9-methyl-6-thioxo-1,3,6,9-tetrahydro-purin-2-one
- AC1MYBCA
- NSC26287
- NSC-26287
- DTXSID40397007
- DS-006207
- SCHEMBL15290224
- 33403-03-1
-
-
- Inchi： 1S/C6H6N4OS/c1-10-2-7-3-4(10)8-6(11)9-5(3)12/h2H,1H3,(H2,8,9,11,12)
- InChI Key： KOTYBIXSDIYYSK-UHFFFAOYSA-N
- SMILES： S=C1C2=C(NC(N1)=O)N(C)C=N2
Computed Properties
- Exact Mass: 182.02638
- Monoisotopic Mass: 182.02623200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 91Ų
Experimental Properties
- PSA: 58.95
- LogP: 0.31920
Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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